molecular formula C15H13BrN2O2S B13654912 2-(Bromomethyl)-1-tosyl-1H-benzo[d]imidazole

2-(Bromomethyl)-1-tosyl-1H-benzo[d]imidazole

Cat. No.: B13654912
M. Wt: 365.2 g/mol
InChI Key: ZGLHDJDSKFKJOD-UHFFFAOYSA-N
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Description

2-(Bromomethyl)-1-tosyl-1H-benzo[d]imidazole is a chemical compound belonging to the class of benzimidazole derivatives. Benzimidazoles are known for their diverse biological activities and are widely used in medicinal chemistry. The presence of a bromomethyl group and a tosyl group in this compound makes it a valuable intermediate in organic synthesis and pharmaceutical research.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(Bromomethyl)-1-tosyl-1H-benzo[d]imidazole typically involves the bromination of a benzimidazole derivative. One common method is the reaction of 1-tosyl-1H-benzo[d]imidazole with bromomethylating agents such as N-bromosuccinimide (NBS) in the presence of a radical initiator like azobisisobutyronitrile (AIBN) under reflux conditions .

Industrial Production Methods: Industrial production of this compound may involve similar bromination reactions but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process .

Chemical Reactions Analysis

Types of Reactions: 2-(Bromomethyl)-1-tosyl-1H-benzo[d]imidazole undergoes various chemical reactions, including:

Common Reagents and Conditions:

Major Products Formed:

Scientific Research Applications

2-(Bromomethyl)-1-tosyl-1H-benzo[d]imidazole has several applications in scientific research:

Mechanism of Action

The mechanism of action of 2-(Bromomethyl)-1-tosyl-1H-benzo[d]imidazole is primarily based on its ability to undergo nucleophilic substitution reactionsThis reactivity makes it a versatile intermediate in the synthesis of diverse compounds with potential biological activities .

Comparison with Similar Compounds

  • 2-(Bromomethyl)-1-methyl-1H-benzimidazole
  • 2-(Bromomethyl)-1H-benzimidazole
  • 2-(Bromomethyl)-1-methyl-1H-benzo[d]imidazole hydrobromide

Comparison: While these compounds share the bromomethyl group, the presence of different substituents (e.g., tosyl, methyl) significantly influences their reactivity and applications. The tosyl group in 2-(Bromomethyl)-1-tosyl-1H-benzo[d]imidazole enhances its stability and makes it a more suitable intermediate for specific synthetic applications .

Properties

Molecular Formula

C15H13BrN2O2S

Molecular Weight

365.2 g/mol

IUPAC Name

2-(bromomethyl)-1-(4-methylphenyl)sulfonylbenzimidazole

InChI

InChI=1S/C15H13BrN2O2S/c1-11-6-8-12(9-7-11)21(19,20)18-14-5-3-2-4-13(14)17-15(18)10-16/h2-9H,10H2,1H3

InChI Key

ZGLHDJDSKFKJOD-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)S(=O)(=O)N2C3=CC=CC=C3N=C2CBr

Origin of Product

United States

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